N-(4-(benzofuran-2-yl)thiazol-2-yl)-2,5-dimethylfuran-3-carboxamide
Description
N-(4-(benzofuran-2-yl)thiazol-2-yl)-2,5-dimethylfuran-3-carboxamide, also known as BF-2.2, is a novel compound that has gained attention in the scientific community due to its potential therapeutic properties. The compound is a small molecule that has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Scientific Research Applications
Anti-Tumor Activity
Benzofuran compounds, which include the compound , have been shown to have strong anti-tumor activities . For example, some substituted benzofurans have demonstrated significant cell growth inhibitory effects on different types of cancer cells .
Antibacterial Activity
Benzofuran derivatives have been synthesized and evaluated for their antibacterial activities . N-alkyl piperazine benzofuran derivatives exhibited good activity, while their corresponding chalcone derivatives showed enhanced antibacterial activity .
Anti-Oxidative Activity
Benzofuran compounds have been found to possess strong anti-oxidative activities . This makes them potential candidates for the development of drugs aimed at conditions caused by oxidative stress .
Anti-Viral Activity
Benzofuran compounds have also been found to have anti-viral activities . For instance, a recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity .
Immunosuppressive Activity
Some benzofuran compounds have been synthesized and evaluated for their immunosuppressive activity . These compounds have shown high immunosuppressive activity and can be studied as lead compounds in the development of immunosuppressant agents .
Anticancer Agents
Benzofuran compounds have been developed and utilized as anticancer agents . Novel scaffold compounds of benzothiophene and benzofuran have been developed for this purpose .
Anti-Mitotic and Anti-Mutagenic Properties
Some substituted benzofurans have shown anti-mitotic and anti-mutagenic properties . These properties make them potential candidates for the development of drugs aimed at conditions caused by abnormal cell division or genetic mutations .
Cytotoxic Properties
Benzofuran derivatives have been tested for their cytotoxic properties on human cancer cells and healthy cells . The results of these tests can guide the development of drugs with targeted cytotoxic effects .
properties
IUPAC Name |
N-[4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl]-2,5-dimethylfuran-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O3S/c1-10-7-13(11(2)22-10)17(21)20-18-19-14(9-24-18)16-8-12-5-3-4-6-15(12)23-16/h3-9H,1-2H3,(H,19,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKJGDJRYJLQLDI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)NC2=NC(=CS2)C3=CC4=CC=CC=C4O3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(benzofuran-2-yl)thiazol-2-yl)-2,5-dimethylfuran-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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